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Compound of Interest

Compound Name: 1,1-Dibromoformaldoxime

Cat. No.: B047391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and disposal of 1,1-
Dibromoformaldoxime (CAS No. 74213-24-4). Due to its hazardous properties, strict

adherence to these procedures is essential to ensure personnel safety and environmental

protection in a laboratory setting.

Physicochemical and Hazard Data
1,1-Dibromoformaldoxime is a halogenated oxime used as a reagent and intermediate in

organic synthesis, particularly for constructing nitrogen-containing heterocyclic compounds.[1]

[2] Its reactivity and toxicity necessitate careful handling.[1]
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Property Data Reference

Molecular Formula CHBr₂NO [3][4]

Molecular Weight 202.83 g/mol [4]

CAS Number 74213-24-4 [4][5]

Appearance
Colorless crystalline or white

powdery solid.

Storage Temperature

Long-term storage at 2-8°C.[5]

Can be shipped at room

temperature.

[5]

GHS Signal Word Danger / Warning [2][5]

GHS Hazard Statements

H315: Causes skin irritation.[3]

[5] H318/H319: Causes

serious eye damage / serious

eye irritation.[3][5][6] H335:

May cause respiratory

irritation.[3][5][6] H302:

Harmful if swallowed.

[3][5][6]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P310,

P403+P233, P405, P501.[5][6]

[5][6]

Protocols
Protocol 1: Standard Handling Procedure
This protocol outlines the mandatory steps for handling 1,1-Dibromoformaldoxime to

minimize exposure.

1.1. Engineering Controls: 1.1.1. Always handle 1,1-Dibromoformaldoxime inside a certified

chemical fume hood to prevent inhalation of dust or fumes.[3] 1.1.2. Ensure safety shower and

eyewash stations are accessible and operational before beginning work.
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1.2. Personal Protective Equipment (PPE): 1.2.1. Eye Protection: Wear chemical safety

goggles and a face shield.[6] 1.2.2. Hand Protection: Wear impervious chemical-resistant

gloves (e.g., nitrile). 1.2.3. Body Protection: Wear a flame-retardant lab coat and closed-toe

shoes.[6]

1.3. Handling Practices: 1.3.1. Avoid generating dust.[6] Use dry clean-up procedures if dust is

created.[6] 1.3.2. Avoid contact with skin, eyes, and clothing.[5] 1.3.3. Do not eat, drink, or

smoke in the handling area.[6] 1.3.4. Keep the container tightly sealed when not in use.[5]

1.3.5. Wash hands thoroughly with soap and water after handling.[6]

Protocol 2: Storage Requirements
Proper storage is crucial to maintain the stability and integrity of the compound.

2.1. Conditions: 2.1.1. Store in a tightly closed container.[5] 2.1.2. Keep in a cool, dry, and well-

ventilated area.[5] 2.1.3. For long-term storage, maintain a temperature of 2-8°C.[5] 2.1.4.

Store locked up and away from incompatible materials such as strong oxidizing agents.[5][6]

Protocol 3: Spill Response and Cleanup
In the event of a spill, immediate and appropriate action is required.

3.1. Minor Spills (in a fume hood): 3.1.1. Ensure PPE is worn. 3.1.2. Clean up spills

immediately.[6] 3.1.3. Use dry clean-up procedures; avoid dusting.[6] 3.1.4. Carefully sweep or

vacuum up the solid material. Use an explosion-proof vacuum if available.[6] 3.1.5. Place the

spilled material into a clean, dry, sealable, and properly labeled container for hazardous waste

disposal.[6] 3.1.6. Decontaminate the area with a suitable solvent, followed by washing with

soap and water.

3.2. Major Spills (outside a fume hood): 3.2.1. Evacuate the area immediately and restrict

access. 3.2.2. Alert the institutional safety office and move upwind from the spill.[6] 3.2.3. Do

not attempt to clean up the spill without appropriate respiratory protection (dust respirator) and

protective equipment.[6] 3.2.4. Prevent the spillage from entering drains, sewers, or water

courses.[6] 3.2.5. Once contained, follow steps 3.1.4 - 3.1.6 for collection and decontamination.

Protocol 4: First Aid Procedures
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Immediate first aid is critical in case of exposure.

4.1. Eye Contact: 4.1.1. Immediately flush eyes with running water for at least 15 minutes,

holding eyelids open.[5] 4.1.2. Remove contact lenses if present and easy to do so. Continue

rinsing.[5][6] 4.1.3. Immediately call a poison center or doctor for medical attention.[6]

4.2. Skin Contact: 4.2.1. Immediately remove contaminated clothing.[5] 4.2.2. Flush skin with

plenty of running water and soap for at least 15 minutes.[5][6] 4.2.3. Seek medical attention if

skin irritation occurs or persists.[6]

4.3. Inhalation: 4.3.1. Remove the person from the contaminated area to fresh air.[5] 4.3.2. If

breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[5] 4.3.3. Keep

the person comfortable and at rest. Seek immediate medical attention.[5]

4.4. Ingestion: 4.4.1. Do NOT induce vomiting.[5] 4.4.2. Rinse mouth with water.[5] 4.4.3. Never

give anything by mouth to an unconscious person.[5] 4.4.4. Seek immediate medical attention.

Protocol 5: Waste Disposal
All waste containing 1,1-Dibromoformaldoxime must be treated as hazardous.

5.1. Waste Collection: 5.1.1. Collect all waste material (including contaminated PPE and spill

cleanup debris) in a designated, labeled, and sealed container.[6]

5.2. Disposal Procedure: 5.2.1. Dispose of contents and container at an authorized hazardous

or special waste collection point.[5][6] 5.2.2. Do not dispose of via standard laboratory drains or

as regular trash. 5.2.3. All disposal procedures must be in accordance with local, state, and

federal regulations.

Workflow and Logic Diagrams
The following diagram illustrates the logical workflow for safely handling 1,1-
Dibromoformaldoxime and responding to potential incidents.
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Workflow: 1,1-Dibromoformaldoxime Handling & Emergency Response
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Caption: Safe handling and emergency response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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